Cas no 20194-70-1 (1-(tetrahydro-4-methyl-2H-pyran-2-yl)acetone)
20194-70-1 structure
Product Name:1-(tetrahydro-4-methyl-2H-pyran-2-yl)acetone
1-(tetrahydro-4-methyl-2H-pyran-2-yl)acetone Chemical and Physical Properties
Names and Identifiers
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- 1-(tetrahydro-4-methyl-2H-pyran-2-yl)acetone
- 1-(4-methyloxan-2-yl)propan-2-one
- (+-)-(cis-4-Methyl-tetrahydropyranyl-(2))-aceton
- (+-)-< cis-4-Methyl-tetrahydropyranyl-(2)> -aceton
- 1-(4-methyltetrahydro-2h-pyran-2-yl)acetone
- 1-(4-methyltetrahydropyran-2-yl)-2-propanone
- 2-Propanone, 1-(tetrahydro-4-methyl-2H-pyran-2-yl)-
- AC1L3HJG
- AC1Q5H39
- CTK1A3663
- EINECS 243-577-6
- KST-1B1561
- SureCN874230
- 1-(4-methyl-tetrahy-dropyran-2-yl)-propan-2-one
- 2-acetonyl-4-methyltetrahydropyran
- DB-282265
- 20194-70-1
- 4-Methyl-2-(2-propanone)tetrahydropyran
- SCHEMBL874230
- Q51617515
- LBOQZBRHNXPXIY-UHFFFAOYSA-N
- DTXSID80864925
- NS00050655
-
- Inchi: 1S/C9H16O2/c1-7-3-4-11-9(5-7)6-8(2)10/h7,9H,3-6H2,1-2H3
- InChI Key: LBOQZBRHNXPXIY-UHFFFAOYSA-N
- SMILES: CC1CC(CC(=O)C)OCC1
Computed Properties
- Exact Mass: 156.11508
- Monoisotopic Mass: 156.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
1-(tetrahydro-4-methyl-2H-pyran-2-yl)acetone Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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